Cas no 366-04-1 (3-(Trifluoromethyl)biphenyl)

3-(Trifluoromethyl)biphenyl Properties

Names and Identifiers

• 1,1'-Biphenyl,3-(trifluoromethyl)-
• 1-phenyl-3-(trifluoromethyl)benzene
• 3-(Trifluoromethyl)-1,1'-biphenyl
• 3-(Trifluoromethyl)biphenyl
• 3-trifluoromethyl-1,1'-biphenyl
• IEEZJIBNKVIUBD-UHFFFAOYSA-N
• DTXSID20396619
• A823311
• 3-Trifluoromethylbiphenyl
• C13H9F3
• 3-(Trifluoromethyl)biphenyl,
• MFCD03426089
• SCHEMBL307920
• 366-04-1
• AKOS015852751
• FT-0703558
• +Expand

• MDL： MFCD03426089
• InChIKey： IEEZJIBNKVIUBD-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H9F3/c14-13(15,16)12-8-4-7-11(9-12)10-5-2-1-3-6-10/h1-9H
• SMILES： C1=CC=C(C=C1)C2=CC(=CC=C2)C(F)(F)F

Computed Properties

• Exact Mass: 222.06600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 222.066
• Heavy Atom Count: 16
• Complexity: 216
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 4.37240
• PSA: 0.00000
• Refractive Index: 1.504
• Boiling Point: 271°Cat760mmHg
• Flash Point: 102.4°C
• Density: 1.18